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Storage Conditions from Suppliers

The table below summarizes the storage guidelines for HO-PEG5-CH2COOH (CAS 52026-48-9) from

various chemical suppliers.

Supplier / Source
Recommended Storage
Condition

Purity / Specification

ChemicalBook (Multiple Listings)
[1]

Store at 0-8°C 95% to min. 97%

BLD Pharmatech [2] Sealed in dry, 2-8°C Information not

specified

Handling and Troubleshooting Guide

Based on the supplier information and general principles for handling PEG derivatives and sensitive

compounds, here are detailed protocols and troubleshooting tips for your experiments.

Detailed Storage Protocol

Upon Receipt:
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Inspect the vial for any damage during shipping.

Weigh the product immediately upon opening to obtain an accurate initial mass. This is
critical for comparing against future weights to monitor hygroscopic degradation.

Standard Storage:
Store the product in its original container within a dedicated refrigerator set to 2-8°C.

For long-term storage, ensure the container is tightly sealed and consider placing it in a
desiccator or with desiccant packs inside the refrigerator to protect from moisture.

Preparation for Use:
When removing the compound from cold storage, allow the sealed vial to warm to room
temperature before opening to prevent condensation from atmospheric water vapor from
contaminating the sample.

Perform weighing and aliquoting operations quickly and efficiently to minimize exposure to
ambient conditions.

Troubleshooting Common Issues

Problem Potential Cause Solution & Preventive Action

Clumping or
Oily
Appearance

Absorption of moisture
from the air

(hygroscopicity).

Warm the vial to room temperature while sealed. If
clumped, gently break up the solid under an inert

atmosphere. For critical applications, dry the
compound under high vacuum before use.

Poor Solubility Decomposition or
polymerization over time

due to improper storage.

Check the storage duration; the product may have
degraded. Test solubility in a small aliquot. For future

use, ensure strict adherence to cold and dry storage
conditions.

Lowered
Reaction Yield

Degradation of the
terminal carboxylic acid

group.

Use a fresh, properly stored batch. For the current
experiment, consider increasing the equivalent amount

of HO-PEG5-CH2COOH or the coupling agents (e.g.,
EDC, DCC) to compensate for potential partial

degradation [3].

Experimental Workflow for Handling HO-PEG5-
CH2COOH
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For a visual guide, the diagram below outlines the key steps for proper storage and handling of HO-PEG5-

CH2COOH to maintain its stability for experiments.
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Inspect Vial and Seal

Weigh Initial Mass

Store at 2-8°C
Sealed with Desiccant

Warm to Room Temperature
Before Opening
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For repeated use

Reseal and Return to Storage

Click to download full resolution via product page

Key Considerations for Researchers
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Stability in Solution: Please note that the storage conditions provided are for the solid compound.

Solutions of HO-PEG5-CH2COOH are generally less stable. For specific products like HO-PEG-
CH2COOH (MW 35000), one supplier recommends storing solutions at -80°C for 6 months or -20°C

for 1 month [4]. Always consult specific product datasheets.
Supplier Datasheets are Authoritative: The information provided here is aggregated from

commercial suppliers. For critical research and drug development work, always refer to the Material
Safety Data Sheet (MSDS) or product certificate of analysis (CoA) provided with your specific
batch for the most accurate and authoritative handling instructions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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